Cas no 83878-02-8 (1,4:5,8-Dimethanotriphenylene-10-sulfonicacid, 1,2,3,4,5,6,7,8,13,13,14,14-dodecachloro-1,4,4a,4b,5,8,8a,12b-octahydro-,magnesium salt (9CI))

• Product name: 1,4:5,8-Dimethanotriphenylene-10-sulfonicacid, 1,2,3,4,5,6,7,8,13,13,14,14-dodecachloro-1,4,4a,4b,5,8,8a,12b-octahydro-,magnesium salt (9CI)
• CAS No: 83878-02-8
• MF: ₂[C₂₀H₇O₃SCl₁₂-]^.Mg+₂
• MW: 1529.84256
• CID: 724332
• PubChem ID: 44148395

1,4:5,8-Dimethanotriphenylene-10-sulfonicacid, 1,2,3,4,5,6,7,8,13,13,14,14-dodecachloro-1,4,4a,4b,5,8,8a,12b-octahydro-,magnesium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4:5,8-Dimethanotriphenylene-10-sulfonicacid, 1,2,3,4,5,6,7,8,13,13,14,14-dodecachloro-1,4,4a,4b,5,8,8a,12b-octahydro-,magne
• 1,4:5,8-Dimethanotriphenylene-10-sulfonicacid, 1,2,3,4,5,6,7,8,13,13,14,14-dodecachloro-1,4,4a,4b,5,8,8a,12b-octahydro-,magnesium salt (9CI)
• NS00062228
• DTXSID901004006
• EINECS 281-168-4
• 83878-02-8
• Magnesium bis(1,2,3,4,5,6,7,8,13,13,14,14-dodecachloro-1,4,4a,4b,5,8,8a,12b-octahydro-1,4:5,8-dimethanotriphenylene-10-sulfonate)
• Magnesium bis(1,2,3,4,5,6,7,8,13,13,14,14-dodecachloro-1,4,4a,4b,5,8,8a,12b-octahydro-1,4:5,8-dimethanotriphenylene-10-sulphonate)

• Inchi： InChI=1S/2C20H8Cl12O3S.Mg/c2*21-11-13(23)17(27)9-7(15(11,25)19(17,29)30)5-2-1-4(36(33,34)35)3-6(5)8-10(9)18(28)14(24)12(22)16(8,26)20(18,31)32;/h2*1-3,7-10H,(H,33,34,35);/q;;+2/p-2
• InChI Key： XYPUVAJOPBEMMY-UHFFFAOYSA-L
• SMILES： C1=CC2=C(C=C1S(=O)(=O)[O-])C3C(C4C2C5(C(=C(C4(C5(Cl)Cl)Cl)Cl)Cl)Cl)C6(C(=C(C3(C6(Cl)Cl)Cl)Cl)Cl)Cl.C1=CC2=C(C=C1S(=O)(=O)[O-])C3C(C4C2C5(C(=C(C4(C5(Cl)Cl)Cl)Cl)Cl)Cl)C6(C(=C(C3(C6(Cl)Cl)Cl)Cl)Cl)Cl.[Mg+2]

Computed Properties

• Exact Mass: 1529.243
• Monoisotopic Mass: 1517.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 73
• Rotatable Bond Count: 0
• Complexity: 1260
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 16
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131A^2

1,4:5,8-Dimethanotriphenylene-10-sulfonicacid, 1,2,3,4,5,6,7,8,13,13,14,14-dodecachloro-1,4,4a,4b,5,8,8a,12b-octahydro-,magnesium salt (9CI) Security Information

• WGK Germany：3